Cas no 2227730-10-9 ((1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol)

(1R)-3-Amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol is a chiral compound featuring a thiophene core substituted with bromo and methoxy groups, coupled with an amino alcohol side chain. Its stereospecific (1R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of both amino and hydroxyl functional groups enhances its utility as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The bromo substituent offers a reactive site for further functionalization via cross-coupling reactions. This compound’s well-defined structure and functional group compatibility make it suitable for research in drug discovery and fine chemical synthesis.
(1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol structure
2227730-10-9 structure
Product Name:(1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol
CAS No:2227730-10-9
MF:C8H12BrNO2S
MW:266.155380249023
CID:5959973
PubChem ID:165687157
Update Time:2025-06-11

(1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol
    • 2227730-10-9
    • EN300-2003393
    • Inchi: 1S/C8H12BrNO2S/c1-12-8-5(9)4-7(13-8)6(11)2-3-10/h4,6,11H,2-3,10H2,1H3/t6-/m1/s1
    • InChI Key: ULWIGZVBZHQUIE-ZCFIWIBFSA-N
    • SMILES: BrC1=C(OC)SC(=C1)[C@@H](CCN)O

Computed Properties

  • Exact Mass: 264.97721g/mol
  • Monoisotopic Mass: 264.97721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.7Ų

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(1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol Related Literature

Additional information on (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol

Introduction to Compound CAS No. 2227730-10-9: (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol

(1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol, with the CAS number 2227730-10-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated thiophene ring and an amino alcohol moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol is composed of a 4-bromo-5-methoxythiophene ring attached to a propanol backbone with an amino group at the terminal position. The presence of the bromine atom and the methoxy group on the thiophene ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino alcohol functionality, on the other hand, provides opportunities for hydrogen bonding and other non-covalent interactions that are crucial for its biological activity.

Recent studies have highlighted the potential of (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry demonstrated that (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol exhibits significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as arthritis and colitis. Furthermore, preliminary research suggests that (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The synthesis of (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-ol involves several steps, including the preparation of the brominated thiophene derivative and its subsequent coupling with an appropriate amino alcohol precursor. The chiral center at the propanol position is crucial for the biological activity of the compound, and various methods have been developed to achieve enantioselective synthesis. Techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to ensure high enantiomeric purity.

The pharmacokinetic properties of (1R)-3-amino-1-(4-bromo-5-methoxythiophen-2-y l)propan - 1 - ol strong > have also been studied to evaluate its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective delivery to target tissues. Additionally, preclinical studies have demonstrated that < strong > ( 1 R ) - 3 - amino - 1 - ( 4 - bromo - 5 - methoxythiophen - 2 - yl ) propan - 1 - ol strong > has low toxicity and good safety margins, making it a promising candidate for further development. p > < p > In conclusion , < strong > ( 1 R ) - 3 - amino - 1 - ( 4 - bromo - 5 - methoxythiophen - 2 - yl ) propan - 1 - ol strong > ( CAS No . 2227730 - 10 - 9 ) is a versatile compound with a wide range of potential therapeutic applications . Its unique chemical structure , combined with its favorable biological activities , makes it an attractive target for further research and development in medicinal chemistry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >

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